Cas no 287114-37-8 (3-Pyridinol,6-(1-piperazinyl)-)

• Product Name: 3-Pyridinol,6-(1-piperazinyl)-
• CAS No: 287114-37-8
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• MDL: MFCD18259527
• CID: 248695
• PubChem ID: 17819954
• Update Time: 2025-05-23

3-Pyridinol,6-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol,6-(1-piperazinyl)-
• 6-PIPERAZIN-1-YLPYRIDIN-3-OL
• 3-Pyridinol,6-(1-piperazinyl)-(9CI)
• 3-Pyridinol, 6-(1-piperazinyl)-
• 6-(piperazin-1-yl)pyridin-3-ol
• DTXSID80591108
• GS0787
• CEXLVTBKTLENMJ-UHFFFAOYSA-N
• BS-22207
• C91572
• SCHEMBL6353323
• 287114-37-8

• MDL： MFCD18259527
• Inchi： 1S/C9H13N3O/c13-8-1-2-9(11-7-8)12-5-3-10-4-6-12/h1-2,7,10,13H,3-6H2
• InChI Key： CEXLVTBKTLENMJ-UHFFFAOYSA-N
• SMILES： OC1=CN=C(C=C1)N1CCNCC1

Computed Properties

• Exact Mass: 179.10599
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.3
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• PSA: 48.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 3-Pyridinol,6-(1-piperazinyl)-

3-Pyridinol,6-(1-piperazinyl)-: A Comprehensive Overview

3-Pyridinol,6-(1-piperazinyl)-, also known by its CAS number 287114-37-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its pyridine ring structure, which is a six-membered aromatic ring with one nitrogen atom. The presence of the piperazine group at the 6-position of the pyridine ring introduces unique chemical properties and functional groups that make this compound highly versatile in various applications.

The synthesis of 3-Pyridinol,6-(1-piperazinyl)- involves a series of well-defined chemical reactions. Typically, the starting material is pyridine-6-carboxaldehyde, which undergoes amination to introduce the piperazine group. Subsequent oxidation steps yield the hydroxyl group at the 3-position of the pyridine ring. This compound can be further modified to explore its potential in drug design and development.

Recent studies have highlighted the potential of 3-Pyridinol,6-(1-piperazinyl)- as a scaffold for developing bioactive molecules. Its ability to form hydrogen bonds due to the hydroxyl and piperazine groups makes it an attractive candidate for drug design targeting various biological pathways. For instance, researchers have investigated its role in inhibiting enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

In addition to its pharmacological applications, 3-Pyridinol,6-(1-piperazinyl)- has been explored in materials science. Its aromaticity and nitrogen-containing functional groups make it suitable for applications in coordination chemistry and supramolecular assembly. Recent advancements in this area have demonstrated its ability to form stable metal-organic frameworks (MOFs), which have potential uses in gas storage and catalysis.

The chemical stability of 3-Pyridinol,6-(1-piperazinyl)- under various conditions has also been a subject of recent research. Studies indicate that it exhibits good thermal stability and resistance to oxidation under mild conditions. These properties make it suitable for use in industrial processes where robustness is required.

In conclusion, 3-Pyridinol,6-(1-piperazinyl)-, with its unique chemical structure and versatile functional groups, continues to be a focal point in both academic and industrial research. Its potential applications span across drug discovery, materials science, and chemical synthesis. As research progresses, this compound is expected to unlock new possibilities in these fields, further solidifying its importance in modern chemistry.